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Compound of Interest

Compound Name: 2,3,5,5-Tetramethylhexanal
CAS No.: 68391-29-7
Cat. No.: B8736681
Get Quote
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Executive Summary

2,3,5,5-Tetramethylhexanal is a sterically hindered C10 aldehyde, belonging to the class of
"Isodecaldehydes." These molecules are critical intermediates in the synthesis of specialty
plasticizers, high-performance lubricants, and fragrance fixatives. Unlike linear aldehydes (e.g.,
decanal), the 2,3,5,5-isomer possesses significant steric bulk adjacent to the carbonyl group,
presenting unique challenges in regioselectivity and reaction kinetics during scale-up.

This guide details the transition from laboratory synthesis to pilot-scale production using a
Ligand-Modified Rhodium (Rh) Hydroformylation process. We prioritize the Rh-Bisphosphite
catalyst system over traditional Cobalt systems to operate at lower pressures (20-50 bar) while
maximizing selectivity for the target branched isomer and minimizing olefin isomerization.

Critical Process Parameters (CPP) & Reaction
Engineering
The Chemical Pathway
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The production relies on the hydroformylation of the corresponding C9 branched olefin
(typically a specific isomer isolated from tripropylene or synthesized via dimerization of
isoamylenes).

Thermodynamic & Kinetic Challenges

o Steric Hindrance: The bulky methyl groups at positions 2 and 3 create a crowded transition
state. Standard Triphenylphosphine (TPP) ligands are often too bulky to allow efficient
coordination, or they dissociate, leading to Rh precipitation.

o Olefin Isomerization: Hindered olefins are prone to double-bond migration before
hydroformylation occurs.

e Solution: Use Bulky Bisphosphite Ligands (e.g., BiPhePhos or derivatives). These ligands
have a large "bite angle" which accelerates the reaction rate for hindered substrates and
suppresses isomerization.

Process Specification Table
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Parameter Specification Rationale

High purity, active species
Catalyst Precursor Rh(acac)(CO)2
generator.

_ _ Essential for activity on
) Bulky Bisphosphite (e.g., ) )
Ligand ) hindered C9 olefins; prevents
BiPhePhos) ) o
isomerization.

Excess ligand ensures catalyst
L/Rh Ratio 5:1to 10:1 (Molar) stability against thermal

degradation.

Balance between reaction rate

Temperature 90°C - 110°C o ) -
(kinetic) and ligand stability.
Sufficient CO partial pressure
Pressure 20 — 50 bar (1:1 CO/H2) prevents Rh cluster formation
(leaching).
High boiling point allows
product separation via
Solvent Toluene or Texanol

distillation without catalyst

precipitation.

Detailed Scale-Up Protocol
Phase 1: Catalyst Pre-Activation (The "Soak" Step)

Context: Direct mixing of Rh and ligand under high pressure can lead to inactive clusters. A
pre-activation step is mandatory for reproducibility.

« Inertization: Purge a 50L Stainless Steel (316L) Mixing Vessel with Nz (5 cycles, vacuum/Nz).

o Charge: Load Toluene (20 kg). Add Ligand (e.g., 150g BiPhePhos) followed by Rh(acac)
(CO)2 (129).

e Solubilization: Stir at 200 RPM at ambient temperature for 30 mins until a homogeneous
orange/yellow solution forms.
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» Activation: Pressurize to 5 bar with Syngas (1:1 CO/Hz). Heat to 60°C for 1 hour.

o Mechanism:[1][2][3][4] This converts the precursor into the active species, typically

Phase 2: Hydroformylation Reaction (Pilot Scale)

Equipment: 100L High-Pressure Loop Reactor with internal cooling coils and gas entrainment
impeller.

Feed Preparation: Charge the activated catalyst solution into the reactor under inert
conditions.

o Substrate Addition: Pump 20 kg of C9 Precursor Olefin (degassed) into the reactor.
e Pressurization: Admit Syngas (1:1 ratio) to reach 30 bar.
e Reaction Ramp: Heat the reactor to 100°C over 45 minutes.

o Note: The reaction is exothermic (

). Engage cooling loop once

¢ Maintenance: Maintain constant pressure (30 bar) via a demand regulator from the Syngas
header.

o Completion: Monitor gas uptake. Reaction is deemed complete when uptake drops below
10% of peak rate (typically 4—6 hours).

e Quench: Cool to 30°C. Vent Syngas to the flare system (Caution: CO toxicity). Purge with N-.

Phase 3: Downstream Processing (Catalyst Recovery)

Criticality: Rhodium is expensive (~$150/g). Loss of catalyst destroys process economics.

o Flash Evaporation: Transfer crude reaction mixture to a Thin Film Evaporator (TFE).
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o Conditions: 110°C at 50 mbarr.

o Separation: The volatile Aldehyde (BP ~200°C atm, but lower under vacuum) and solvent
distill over. The heavy Catalyst/Ligand complex remains in the residue.

e Recycle: The bottom residue (Catalyst rich) is recycled to the reactor for the next batch

(make-up fresh ligand by 10% per cycle).

» Final Purification: Rectify the distillate in a fractional distillation column to isolate 2,3,5,5-

tetramethylhexanal (Target Purity >98%).

Process Visualization
Catalytic Cycle (Modified for Hindered Substrates)

This diagram illustrates the Rh-catalyzed pathway, emphasizing the role of the bulky ligand in
facilitating the insertion of the hindered olefin.
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Figure 1: Rhodium-Catalyzed Hydroformylation Cycle. The "Migratory Insertion" step is critical
for 2,3,5,5-tetramethylhexanal due to steric bulk.

Industrial Process Flow Diagram (PFD)
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Figure 2: Pilot-Scale Process Flow. Note the catalyst recycle loop from the Thin Film
Evaporator.

Analytical Controls & Quality Assurance

To ensure the protocol is self-validating, the following analytical checkpoints must be
integrated:

¢ In-Process Control (IPC) - GC-FID:
o Frequency: Every 30 minutes during reaction.
o Target: Monitor disappearance of C9 Olefin and appearance of Aldehyde peak.
o Stop Criteria: Conversion >98% OR Isomer byproduct >2%.
o Catalyst Integrity - ICP-OES:
o Analyze the distillate from the Thin Film Evaporator.

o Limit: Rhodium content must be < 1 ppm. Higher levels indicate ligand degradation and
catalyst leaching (requires lower evaporator temperature).

 Structural Verification - NMR (1H, 13C):

o Confirm the 2,3,5,5-substitution pattern. Look for the characteristic doublet of the aldehyde
proton (due to coupling with C2-H) and the specific methyl splitting patterns.

Safety Directives (Syngas Handling)
e CO Monitoring: Install fixed CO detectors set to alarm at 25 ppm.

» Double Block & Bleed: All syngas lines must have double block and bleed valve
arrangements to prevent back-flow into nitrogen headers.[5]

o Exotherm Control: The reactor must have an automated "Kill System" (rapid cooling +
depressurization) triggered if
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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